2-Iodo-5-(trifluoromethoxy)benzoic acid

• CAS RN: 874880-57-6
• Molecular Formula: C8H4F3IO3
• Molecular Weight: 332.01 g/mol
• IUPAC Name: 2-iodo-5-(trifluoromethoxy)benzoic acid
• InChI: InChI=1S/C8H4F3IO3/c9-8(10,11)15-4-1-2-6(12)5(3-4)7(13)14/h1-3H,(H,13,14)
• InChI Key: QBWPAYGUVRRGMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)C(=O)O)I

Description

2-Iodo-5-(trifluoromethoxy)benzoic acid is a useful research compound. Its molecular formula is C8H4F3IO3 and its molecular weight is 332.01 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The above 5-trifluoromethoxyanthranilic acid (68.8 g, 0.31 mol) is suspended in a mixture of concentrated HCl (50 mL) and water (300 mL), cooled to 0° C. and stirred. Sodium nitrite (24.2 g 0.35 mol) dissolved in water (50 mL) is slowly added taking care to maintain the temperature of the reaction mixture below 5° C. Stirring is continued at 0° C. for 30 minutes. Potassium iodide (91 g, 0.55 mol) is dissolved in a mixture of concentrated H2SO4 (19 mL) and water (130 mL) and added dropwise to the reaction mixture while keeping the temperature of the reaction mixture below 10° C. The mixture is then heated to 100° C. and stirred for 2 hours. After cooling to room temperature, the mixture is partitioned between EtOAc (1000 mL) and saturated sodium bisulfite solution (500 mL). The organic layer is washed again with saturated sodium bisulfite solution (500 mL) and then brine (500 mL), dried (MgSO4) and concentrated by rotary evaporator to give 5-trifluoromethoxy-2-iodobenzoic acid.